Cas no 98-26-0 (Phenol,2,2'-thiobis[4-(1,1-dimethylpropyl)-)

Phenol,2,2'-thiobis[4-(1,1-dimethylpropyl)- is a sulfur-bridged bisphenol derivative characterized by its sterically hindered phenolic structure. This compound exhibits notable antioxidant properties, making it suitable for applications requiring thermal and oxidative stability, such as in polymer stabilization and lubricant additives. The presence of bulky tert-alkyl substituents enhances its resistance to volatilization and degradation under high-temperature conditions. Its molecular structure also contributes to low volatility and improved compatibility with hydrophobic matrices. The thiobis linkage further augments its efficacy as a radical scavenger, extending material lifespan in demanding environments. This product is particularly valued in industrial formulations where long-term stability and performance retention are critical.
Phenol,2,2'-thiobis[4-(1,1-dimethylpropyl)- structure
98-26-0 structure
Product Name:Phenol,2,2'-thiobis[4-(1,1-dimethylpropyl)-
CAS No:98-26-0
MF:C22H30O2S
MW:358.537405490875
CID:804884
PubChem ID:66813
Update Time:2025-08-04

Phenol,2,2'-thiobis[4-(1,1-dimethylpropyl)- Chemical and Physical Properties

Names and Identifiers

    • 2,2'-thiobis[4-tert-pentylphenol]
    • 2-[2-hydroxy-5-(2-methylbutan-2-yl)phenyl]sulfanyl-4-(2-methylbutan-2-yl)phenol
    • Phenol, 2,2'-thiobis[4-tert-pentyl-
    • Q2J7J95LZZ
    • 2,2'-Thiobis[4-(1,1-dimethylpropyl)phenol]
    • 2,2'-Thiobis(4-tert-pentylphenol)
    • EINECS 202-650-2
    • 2,2'-thiobis(4-(tert-pentyl)phenol)
    • DTXSID10243360
    • F87595
    • NS00041039
    • SCHEMBL3429219
    • Phenol, 2,2'-thiobis[4-(1,1-dimethylpropyl)-
    • 98-26-0
    • JEBLAEFSCWNZMT-UHFFFAOYSA-N
    • 2-{[2-HYDROXY-5-(2-METHYLBUTAN-2-YL)PHENYL]SULFANYL}-4-(2-METHYLBUTAN-2-YL)PHENOL
    • Phenol,2,2'-thiobis[4-(1,1-dimethylpropyl)-
    • Inchi: 1S/C22H30O2S/c1-7-21(3,4)15-9-11-17(23)19(13-15)25-20-14-16(10-12-18(20)24)22(5,6)8-2/h9-14,23-24H,7-8H2,1-6H3
    • InChI Key: JEBLAEFSCWNZMT-UHFFFAOYSA-N
    • SMILES: S(C1=C(C=CC(=C1)C(C)(C)CC)O)C1=C(C=CC(=C1)C(C)(C)CC)O

Computed Properties

  • Exact Mass: 358.19665137g/mol
  • Monoisotopic Mass: 358.19665137g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 6
  • Complexity: 382
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.7
  • Topological Polar Surface Area: 65.8Ų

Phenol,2,2'-thiobis[4-(1,1-dimethylpropyl)- Pricemore >>

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Additional information on Phenol,2,2'-thiobis[4-(1,1-dimethylpropyl)-

Introduction to Phenol, 2,2'-thiobis[4-(1,1-dimethylpropyl)- (CAS No. 98-26-0)

Phenol, 2,2'-thiobis[4-(1,1-dimethylpropyl)- (CAS No. 98-26-0) is a significant compound in the field of organic chemistry and pharmaceuticals. This compound, also known as 2,2'-thiobis(4-t-butylphenol), is a bisphenol derivative with a unique structure that includes a thiobis (sulfide) linkage and two tert-butyl groups. Its molecular formula is C16H26O2S, and it has a molecular weight of 286.45 g/mol.

The compound is widely used in various applications due to its excellent antioxidant properties. It acts as a stabilizer in polymers and plastics, preventing degradation caused by heat and oxygen. Additionally, it is utilized in the formulation of lubricants and greases to enhance their thermal stability and reduce oxidative degradation. In the pharmaceutical industry, 2,2'-thiobis(4-t-butylphenol) is used as an intermediate in the synthesis of drugs and other medicinal compounds.

Recent research has focused on the potential applications of Phenol, 2,2'-thiobis[4-(1,1-dimethylpropyl)- in the development of novel materials and coatings. A study published in the Journal of Applied Polymer Science (JAPS) explored the use of this compound as a cross-linking agent in epoxy resins. The results showed that incorporating 2,2'-thiobis(4-t-butylphenol) significantly improved the mechanical properties and thermal stability of the epoxy resins, making them suitable for high-performance applications such as aerospace and automotive industries.

In another study published in the Journal of Materials Chemistry A (JMCA), researchers investigated the use of Phenol, 2,2'-thiobis[4-(1,1-dimethylpropyl)- in the synthesis of hybrid organic-inorganic materials. The compound was used to modify the surface properties of silica nanoparticles, resulting in enhanced dispersion and stability in various solvents. These modified nanoparticles have potential applications in drug delivery systems and catalysis.

The antioxidant properties of Phenol, 2,2'-thiobis[4-(1,1-dimethylpropyl)- have also been studied extensively. A review article in Antioxidants & Redox Signaling highlighted its role in protecting biological systems from oxidative stress. The compound was found to effectively scavenge free radicals and prevent lipid peroxidation, which are key factors in various diseases such as cardiovascular disorders and neurodegenerative conditions.

In the context of environmental science, Phenol, 2,2'-thiobis[4-(1,1-dimethylpropyl)- has been evaluated for its biodegradability and environmental impact. A study published in Environmental Science & Technology (ES&T) reported that while the compound is relatively stable under normal conditions, it can be biodegraded by certain microorganisms under specific environmental conditions. This finding suggests that proper disposal methods should be employed to minimize its potential environmental impact.

The safety profile of Phenol, 2,2'-thiobis[4-(1,1-dimethylpropyl)- has been extensively studied to ensure its safe use in various applications. Safety data sheets (SDS) provide detailed information on handling and storage procedures to prevent exposure to skin and eyes. Additionally, guidelines for safe disposal are provided to ensure compliance with environmental regulations.

In conclusion, Phenol, 2,2'-thiobis[4-(1,1-dimethylpropyl)- (CAS No. 98-26-0) is a versatile compound with a wide range of applications in organic chemistry, pharmaceuticals, materials science, and environmental science. Its unique structure and properties make it an important component in various industrial processes and research endeavors. Ongoing research continues to uncover new applications and improve our understanding of its behavior and potential benefits.

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